4-(2-Fluorobenzoyl)cyclohexanecarboxylic Acid Methyl Ester

• Molecular Formula: C15H17FO3
• Molecular Weight: 264.29 g/mol
• IUPAC Name: methyl 4-(2-fluorobenzoyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C15H17FO3/c1-19-15(18)11-8-6-10(7-9-11)14(17)12-4-2-3-5-13(12)16/h2-5,10-11H,6-9H2,1H3
• InChI Key: IQGOUMLIFNDAMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC(CC1)C(=O)C2=CC=CC=C2F

Description

4-(2-Fluorobenzoyl)cyclohexanecarboxylic Acid Methyl Ester is a useful research compound. Its molecular formula is C15H17FO3 and its molecular weight is 264.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an oven dried 1 neck round bottom flask with reflux condenser and stirbar, trans-4-carbomethoxycyclohexane-1-carboxylic acid (840 mg; 4.5 mmol) was heated to reflux in the presence of 15 mL thionyl chloride. After 3 hours reflux, mixture cooled to 40° C. under nitrogen flow, and excess thionyl chloride was removed at reduced pressure. Residue was taken up in 5 mL of dry tetrahydrofuran and added to a 0° C. mixture of 2-fluorophenylzinc iodide (9.0 mL; 4.5 mmol), tetrakis(triphenylphospine)palladium (0) (272 mg; 0.2 mmol) in 10 mL anhydrous tetrahydrofuran. Mixture was allowed to warm to room temperature over 16 hours. Reaction was quenched with 6 mL 1N HCl and ethyl acetate was taken in. Organics separated and aqueous re-extracted with 20 mL ethyl acetate. Combined organics were washed with sat. NaHCO3, water, brine and dried over MgSO4. Material was purified via flash silica plug (10:1) using 15% ethyl acetate in hexanes isocratic to give 800 mg of title compound. (67% yield)